![molecular formula C16H22BrNO4S B2379650 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide CAS No. 2309750-02-3](/img/structure/B2379650.png)
2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide is a useful research compound. Its molecular formula is C16H22BrNO4S and its molecular weight is 404.32. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photosensitizer for Cancer Treatment :
- A related compound, zinc phthalocyanine substituted with a similar benzamide derivative, has been shown to have excellent potential as a photosensitizer in photodynamic therapy for cancer treatment due to its good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
In Vitro and In Vivo Metabolism Studies :
- While not directly related to 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide, other bromo-substituted benzamides have been studied for their metabolism in vitro and in vivo. These studies are important for understanding the metabolic pathways and potential toxic effects of similar compounds (Carmo et al., 2005).
Potential in Treating Neurological Disorders :
- Benzamides with similar structures have been evaluated for their antidopaminergic properties, indicating potential use in treating neurological disorders such as schizophrenia. These studies provide insights into the structure-activity relationship that could be relevant for the development of new therapeutic agents (Högberg et al., 1990).
Carbonic Anhydrase Inhibitory Properties :
- Bromophenols and methoxyphenol derivatives, which are structurally similar to 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide, have shown promise as inhibitors of carbonic anhydrase. This enzyme is important in various physiological processes, suggesting potential therapeutic applications in treating disorders like glaucoma and epilepsy (Balaydın et al., 2012).
Antioxidant and Antibacterial Properties :
- Bromophenol derivatives from marine algae, structurally related to the compound , have demonstrated potent antioxidant and antibacterial activities. This suggests the potential application of such compounds in food and pharmaceutical industries as natural antioxidants and antibacterials (Li et al., 2012).
properties
IUPAC Name |
2-bromo-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-5-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BrNO4S/c1-21-12-2-3-14(17)13(10-12)15(20)18-11-16(22-7-6-19)4-8-23-9-5-16/h2-3,10,19H,4-9,11H2,1H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJKRNPSUYAUARR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NCC2(CCSCC2)OCCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.